Cas no 21491-96-3 (methyl 3-chloro-2,2-dimethylpropanoate)

Methyl 3-chloro-2,2-dimethylpropanoate is a chlorinated ester compound characterized by its stable, branched molecular structure. The presence of the chloro and dimethyl groups enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. Its ester functionality allows for further derivatization, while the steric hindrance from the dimethyl groups contributes to selective reaction pathways. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its stability under typical storage conditions ensures consistent performance in synthetic applications. This ester is particularly useful in constructing complex molecules requiring precise functional group incorporation.
methyl 3-chloro-2,2-dimethylpropanoate structure
21491-96-3 structure
Product Name:methyl 3-chloro-2,2-dimethylpropanoate
CAS No:21491-96-3
MF:C6H11ClO2
MW:150.603341341019
CID:1408492
PubChem ID:543185
Update Time:2025-06-09

methyl 3-chloro-2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-chloro-2,2-dimethylpropanoatato(4-)
    • Methyl 3-chloro-2,2-dimethylpropanoate
    • propanoic acid, 3-chloro-2,2-dimethyl-, methyl ester
    • Propionic acid, 3-chloro-2,2-dimethyl-, methyl ester
    • 3-Chloro-2,2-dimethylpropionic acid methyl ester
    • methyl 3-chloro-2,2-dimethylpropanoate
    • Inchi: 1S/C6H11ClO2/c1-6(2,4-7)5(8)9-3/h4H2,1-3H3
    • InChI Key: CKYBSQGDQJXNSB-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C(C)(C)CCl

Computed Properties

  • Exact Mass: 150.045
  • Monoisotopic Mass: 150.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.056
  • Boiling Point: 160.9°C at 760 mmHg
  • Flash Point: 56°C
  • Refractive Index: 1.425

methyl 3-chloro-2,2-dimethylpropanoate Pricemore >>

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